Cas no 774583-58-3 (Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI))
774583-58-3 structure
Product Name:Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI)
CAS No:774583-58-3
MF:C9H19NO3
MW:189.252063035965
CID:552512
PubChem ID:43427878
Update Time:2025-04-19
Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI)
- 774583-58-3
- Carbamic acid,[1-(hydroxymethyl)propyl]-,2-methylpropyl ester(9ci)
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- Inchi: 1S/C9H19NO3/c1-4-8(5-11)10-9(12)13-6-7(2)3/h7-8,11H,4-6H2,1-3H3,(H,10,12)
- InChI Key: RGTLSXJKXUYORZ-UHFFFAOYSA-N
- SMILES: O(C(NC(CO)CC)=O)CC(C)C
Computed Properties
- Exact Mass: 189.13649347g/mol
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58.6Ų
Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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